[1-(3-ethynylbenzoyl)-3-piperidinyl](4-methoxy-2-methylphenyl)methanone

• IUPAC Name: [1-(3-ethynylbenzoyl)piperidin-3-yl]-(4-methoxy-2-methylphenyl)methanone
• InChI: InChI=1S/C23H23NO3/c1-4-17-7-5-8-18(14-17)23(26)24-12-6-9-19(15-24)22(25)21-11-10-20(27-3)13-16(21)2/h1,5,7-8,10-11,13-14,19H,6,9,12,15H2,2-3H3
• InChI Key: YIYVIZAEOFTSEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(=O)C2CCCN(C2)C(=O)C3=CC=CC(=C3)C#C
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

[1-(3-ethynylbenzoyl)-3-piperidinyl](4-methoxy-2-methylphenyl)methanone is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as EPPM and has been extensively studied for its anti-inflammatory, analgesic, and neuroprotective properties.

Mechanism of Action

The exact mechanism of action of EPPM is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes that play a key role in the inflammatory response. In addition, EPPM has been shown to modulate the activity of ion channels and receptors in the nervous system, which may contribute to its analgesic and neuroprotective effects.
Biochemical and Physiological Effects:
EPPM has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which play a key role in the inflammatory response. In addition, EPPM has been shown to reduce the activity of reactive oxygen species (ROS), which can cause oxidative damage to cells and tissues. EPPM has also been shown to modulate the activity of ion channels and receptors in the nervous system, which may contribute to its analgesic and neuroprotective effects.

Advantages and Limitations for Lab Experiments

EPPM has a number of advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, which makes it ideal for use in animal studies. In addition, EPPM has been shown to have low toxicity and is well tolerated in animal models. However, there are also some limitations to using EPPM in lab experiments. For example, the exact mechanism of action of EPPM is not fully understood, which can make it difficult to interpret the results of studies. In addition, the effects of EPPM may vary depending on the species and strain of animal used in the study.

Future Directions

There are a number of future directions for research on EPPM. One area of interest is the potential use of EPPM as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the potential use of EPPM as a treatment for chronic pain conditions. In addition, there is interest in exploring the potential use of EPPM as a treatment for inflammatory bowel disease and other inflammatory conditions. Finally, there is interest in further exploring the mechanism of action of EPPM and identifying new targets for its therapeutic use.
Conclusion:
In conclusion, [1-(3-ethynylbenzoyl)-3-piperidinyl](4-methoxy-2-methylphenyl)methanone is a synthetic compound that has potential therapeutic applications in the treatment of inflammation, pain, and neurodegenerative diseases. The synthesis of EPPM is a complex process that requires careful attention to detail and precise control of reaction conditions. EPPM has been extensively studied for its anti-inflammatory, analgesic, and neuroprotective properties. While there are some limitations to using EPPM in lab experiments, there are also a number of future directions for research on this compound.

Synthesis Methods

EPPM is synthesized through a multistep process that involves the reaction of 4-methoxy-2-methylbenzaldehyde with piperidine and ethynylbenzoyl chloride. The resulting intermediate is then treated with sodium hydride and methyl iodide to obtain the final product. The synthesis of EPPM is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

EPPM has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. In addition, EPPM has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.